Theobromine-d6
Theobromine-d6
Theobromine-d6 is an oxopurine.
Brand Name:
Vulcanchem
CAS No.:
117490-40-1
VCID:
VC0022856
InChI:
InChI=1S/C7H8N4O2/c1-10-3-8-5-4(10)6(12)9-7(13)11(5)2/h3H,1-2H3,(H,9,12,13)/i1D3,2D3
SMILES:
CN1C=NC2=C1C(=O)NC(=O)N2C
Molecular Formula:
C7H8N4O2
Molecular Weight:
186.20 g/mol
Theobromine-d6
CAS No.: 117490-40-1
Cat. No.: VC0022856
Molecular Formula: C7H8N4O2
Molecular Weight: 186.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Theobromine-d6 is an oxopurine. |
|---|---|
| CAS No. | 117490-40-1 |
| Molecular Formula | C7H8N4O2 |
| Molecular Weight | 186.20 g/mol |
| IUPAC Name | 3,7-bis(trideuteriomethyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C7H8N4O2/c1-10-3-8-5-4(10)6(12)9-7(13)11(5)2/h3H,1-2H3,(H,9,12,13)/i1D3,2D3 |
| Standard InChI Key | YAPQBXQYLJRXSA-WFGJKAKNSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])N1C=NC2=C1C(=O)NC(=O)N2C([2H])([2H])[2H] |
| SMILES | CN1C=NC2=C1C(=O)NC(=O)N2C |
| Canonical SMILES | CN1C=NC2=C1C(=O)NC(=O)N2C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator